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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301

The proper disposal of methyl propionate, a highly flammable and potentially harmful
chemical, is a critical aspect of laboratory safety and environmental responsibility. For
researchers, scientists, and drug development professionals, adherence to established
protocols is not merely a matter of compliance but a cornerstone of a safe working
environment. This guide provides a comprehensive, step-by-step approach to the safe handling
and disposal of methyl propionate, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to handle methyl propionate with the
utmost care. The substance is classified as a highly flammable liquid and vapor, and it is
harmful if inhaled.[1][2][3]

Personal Protective Equipment (PPE):
o Eye and Face Protection: Always wear safety glasses with side-shields or a face shield.[3]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are mandatory. Gloves
must be inspected for integrity before each use.[3]

» Body Protection: A flame-retardant antistatic protective clothing and a lab coat are essential
to prevent skin contact.
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Respiratory Protection: If working outside a fume hood or in an area with inadequate
ventilation, use a respirator with an organic vapor cartridge.[4]

Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area.[2][5]

Store away from heat, sparks, open flames, and other ignition sources.[1][3] Smoking is
strictly prohibited in areas where methyl propionate is handled or stored.[1][2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[5][6] Use
only non-sparking tools.[5][6]

Segregate methyl propionate from incompatible materials such as oxidizing agents, acids,
and bases.[1][2]

Step-by-Step Disposal Procedure

The disposal of methyl propionate must be treated as hazardous waste management.[1][5]

Under no circumstances should it be disposed of down the drain or in regular trash.[1][5][6]

Step 1: Waste Identification and Segregation

Designate as Hazardous Waste: Any unused, expired, or contaminated methyl propionate
is to be considered hazardous waste.[7][8]

Segregate Waste Streams: Do not mix methyl propionate waste with other chemical waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department. Incompatible wastes must be segregated to prevent dangerous
reactions.[7][9]

Step 2: Containerization

Select an Appropriate Container: Use a clean, chemically compatible, and leak-proof
container for waste collection. Plastic containers are often preferred.[10][11] The original
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container, if in good condition, can be used.

o Label the Container: Affix a hazardous waste label to the container as soon as the first drop
of waste is added.[9][10] The label must include:

[¢]

The words "Hazardous Waste"

[e]

The full chemical name: "Methyl Propionate"

o

The specific hazards (e.g., "Flammable Liquid")[1]

[¢]

The date accumulation started.[10]
Step 3: Waste Accumulation and Storage

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation and under the control of laboratory personnel.[10]
[11]

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[9][10]

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.[7][9]

o Storage Limits: Adhere to the storage limits for hazardous waste in your laboratory. This is
typically a maximum of 55 gallons of hazardous waste.[7][10]

Step 4: Arranging for Disposal

» Contact EHS: Once the container is full or has been in accumulation for the maximum
allowable time (often up to 12 months, but check local regulations), contact your institution's
EHS or hazardous waste management department to schedule a pickup.[7][10]

o Documentation: Complete any required waste pickup forms or online requests as per your
institution's procedures.

Emergency Procedures: Spill and Exposure
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In the event of a spill or accidental exposure, immediate and correct action is crucial.
Spill Cleanup:

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area.[5] Alert
your colleagues and supervisor.

Remove Ignition Sources: Immediately eliminate all sources of ignition, including sparks,
open flames, and hot surfaces.[1][5]

Ventilate the Area: Ensure the area is well-ventilated.[1][5]

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent
material such as sand, earth, or vermiculite.[1][2][5] Do not use combustible materials like
paper towels to absorb the bulk of the spill.

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed,
properly labeled container for disposal as hazardous waste.[1][5] All materials used for
cleanup must also be treated as hazardous waste.[7][8][9]

Decontaminate: Clean the spill area with soap and water once the bulk of the material has
been removed.[1]

Personnel Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
artificial respiration and seek immediate medical attention.[2][6]

Skin Contact: Remove all contaminated clothing immediately.[6] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[2][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do
s0.[6] Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate
medical attention.[2][4]
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Quantitative Data for Methyl Propionate

For quick reference, the following table summarizes key quantitative data for methyl

propionate.
Property Value
CAS Number 554-12-1[3]
Molecular Formula CHsCH2CO02CH3[3]

Molecular Weight 88.11 g/mol [3]

Flash Point 6.1 °C (43.0 °F) - Closed Cupl6]
Boiling Point 79 °C (174 °F)[3]

Melting Point -88 °C (-126 °F)[3]

Auto-ignition Temperature

468.89 °C (876 °F)[6]

Inhalation Acute Toxicity (Rat)

11 mg/l, 4 hours[6]

Oral Acute Toxicity (Rat)

5 g/kg[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl propionate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://www.vigon.com/product/methyl-propionate/?doc=MSDS/501172_vigon_sds_us_english.pdf&namee=MethylPropionateSDS
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://www.vigon.com/product/methyl-propionate/?doc=MSDS/501172_vigon_sds_us_english.pdf&namee=MethylPropionateSDS
https://www.vigon.com/product/methyl-propionate/?doc=MSDS/501172_vigon_sds_us_english.pdf&namee=MethylPropionateSDS
https://www.vigon.com/product/methyl-propionate/?doc=MSDS/501172_vigon_sds_us_english.pdf&namee=MethylPropionateSDS
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(Used or Unwanted Methyl Propionate)

Is it hazardous waste?

1. Select appropriate container
2. Affix hazardous waste label

Dispose per non-hazardous
waste procedures (unlikely for Methyl Propionate)

Store in designated Satellite
Accumulation Area (SAA)
- Closed container
- Secondary containment

Container full or
accumulation time limit reached?

Schedule waste pickup with
Environmental Health & Safety (EHS)

EHS Collects Waste for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of methyl propionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Methyl Propionate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b153301#methyl-propionate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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